Cas no 2138180-56-8 (2-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-3-methoxypyrazine)

• Product Name: 2-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-3-methoxypyrazine
• CAS No: 2138180-56-8
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• CID: 6073106
• PubChem ID: 165459754
• Update Time: 2025-06-13

2-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-3-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1,2,5,6-tetrahydropyridin-3-yl)-3-methoxypyrazine
• 2138180-56-8
• EN300-742498
• 2-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-3-methoxypyrazine

• Inchi： 1S/C10H12ClN3O/c1-15-10-9(13-2-3-14-10)7-4-8(11)6-12-5-7/h2-4,8,12H,5-6H2,1H3
• InChI Key： JLJPQVVDHKBPCO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C(=NC=CN=2)OC)CNC1

Computed Properties

• Exact Mass: 225.0668897g/mol
• Monoisotopic Mass: 225.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47Ų

Additional information on 2-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-3-methoxypyrazine

Comprehensive Overview of 2-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-3-methoxypyrazine (CAS No. 2138180-56-8)

The compound 2-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-3-methoxypyrazine (CAS No. 2138180-56-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a tetrahydropyridine moiety with a methoxypyrazine group, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 2-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-3-methoxypyrazine has surged, driven by advancements in precision medicine and sustainable agriculture. This compound's chloro and methoxy functional groups enhance its reactivity, enabling selective modifications for tailored applications. Its CAS No. 2138180-56-8 is frequently searched in chemical databases, reflecting its growing relevance in high-value R&D projects.

One of the most discussed topics in the scientific community is the role of such compounds in addressing drug resistance and improving crop protection strategies. The structural features of 2-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-3-methoxypyrazine suggest potential utility in developing next-generation antimicrobials or pesticide alternatives, aligning with global trends toward greener chemistry. Computational studies, including molecular docking and QSAR modeling, have further highlighted its binding affinity for biologically relevant targets.

From a synthetic chemistry perspective, the compound's tetrahydropyridine core offers a strategic handle for further derivatization, making it a valuable scaffold for medicinal chemistry libraries. Its methoxypyrazine segment, meanwhile, contributes to electronic and steric properties that influence pharmacokinetics. These attributes are critical for researchers exploring structure-activity relationships (SAR) in lead optimization campaigns.

Environmental and regulatory considerations also play a pivotal role in the compound's adoption. With increasing scrutiny on chemical sustainability, 2-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-3-methoxypyrazine is being evaluated for its biodegradability and eco-toxicological profile. Such assessments are essential for its integration into industrial workflows, particularly in regions with stringent REACH or EPA guidelines.

In summary, 2-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-3-methoxypyrazine (CAS No. 2138180-56-8) represents a promising candidate for multidisciplinary research. Its structural complexity, combined with emerging applications in life sciences and material chemistry, positions it as a focal point for innovation. Future studies may explore its utility in catalysis or as a building block for functional materials, further expanding its scientific and commercial footprint.